Cas no 2409954-46-5 (Ethyl 4-(morpholin-2-yl)butanoate)

• Product Name: Ethyl 4-(morpholin-2-yl)butanoate
• CAS No: 2409954-46-5
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5656928
• PubChem ID: 165157159
• Update Time: 2025-06-12

Ethyl 4-(morpholin-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(morpholin-2-yl)butanoate
• 2409954-46-5
• EN300-27727032
• Ethyl 4-(morpholin-2-yl)butanoate

• Inchi： 1S/C10H19NO3/c1-2-13-10(12)5-3-4-9-8-11-6-7-14-9/h9,11H,2-8H2,1H3
• InChI Key： WHOQIRHTCPLLEG-UHFFFAOYSA-N
• SMILES： O1CCNCC1CCCC(=O)OCC

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 4-(morpholin-2-yl)butanoate

Recent Advances in the Study of Ethyl 4-(morpholin-2-yl)butanoate (CAS: 2409954-46-5) in Chemical Biology and Pharmaceutical Research

Ethyl 4-(morpholin-2-yl)butanoate (CAS: 2409954-46-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This morpholine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme modulators. Recent studies have focused on its unique structural features that combine the morpholine pharmacophore with an ester-functionalized butanoate chain, offering both lipophilicity and hydrogen bonding capacity for optimal biological interactions.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor in the synthesis of γ-aminobutyric acid (GABA) analogs. The research demonstrated that Ethyl 4-(morpholin-2-yl)butanoate serves as an effective building block for creating novel GABA receptor modulators with improved blood-brain barrier penetration compared to traditional analogs. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity to GABA_A receptor subtypes.

In the field of enzyme inhibition, a recent patent application (WO2023051234) disclosed the use of 2409954-46-5 as a key intermediate in developing selective phosphodiesterase 10A (PDE10A) inhibitors. The compound's morpholine ring was found to contribute significantly to the inhibitors' selectivity profile, with the ester group allowing for convenient structural modifications during lead optimization. This development holds particular promise for neurodegenerative disorder treatments.

Pharmacokinetic studies published in Xenobiotica (2024) have provided new insights into the metabolic fate of Ethyl 4-(morpholin-2-yl)butanoate. Using LC-MS/MS techniques, researchers identified three primary metabolites resulting from ester hydrolysis and morpholine ring oxidation. Interestingly, the compound demonstrated favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes, suggesting potential for oral bioavailability in therapeutic applications.

The compound's synthetic accessibility has also been improved through recent methodological advances. A 2024 Organic Process Research & Development publication described a novel continuous-flow synthesis of 2409954-46-5 that achieves 85% yield with excellent purity (>99%) while reducing solvent consumption by 70% compared to batch processes. This development is particularly significant for potential scale-up in pharmaceutical manufacturing.

Emerging research directions include investigations into the compound's potential as a ligand for sigma receptors and its application in PROTAC (proteolysis targeting chimera) design. Preliminary results suggest that the morpholine moiety may contribute to selective σ₁ receptor binding, while the ester functionality allows for convenient conjugation to E3 ligase ligands in PROTAC architectures.

As research progresses, Ethyl 4-(morpholin-2-yl)butanoate continues to demonstrate versatility as both a therapeutic candidate and a valuable synthetic intermediate. Future studies are expected to explore its applications in targeted drug delivery systems and as a scaffold for multifunctional pharmaceutical agents, particularly in neurological and psychiatric disorders.